methyl 5-(6-methoxy-6-oxohexanoyl)-2,2-dimethyl-4,6-dioxocyclohexanecarboxylate

• IUPAC Name: methyl 5-(6-methoxy-6-oxohexanoyl)-2,2-dimethyl-4,6-dioxocyclohexane-1-carboxylate
• InChI: InChI=1S/C17H24O7/c1-17(2)9-11(19)13(15(21)14(17)16(22)24-4)10(18)7-5-6-8-12(20)23-3/h13-14H,5-9H2,1-4H3
• InChI Key: AAHHLCOFCISNAT-UHFFFAOYSA-N
• Canonical SMILES: CC1(CC(=O)C(C(=O)C1C(=O)OC)C(=O)CCCCC(=O)OC)C
• Molecular Formula: C17H24O7
• Molecular Weight: 340.4 g/mol

Description

Methyl 5-(6-methoxy-6-oxohexanoyl)-2,2-dimethyl-4,6-dioxocyclohexanecarboxylate is a compound that has garnered significant attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of methyl 5-(6-methoxy-6-oxohexanoyl)-2,2-dimethyl-4,6-dioxocyclohexanecarboxylate is not fully understood. However, it is believed to exert its anti-inflammatory and anti-cancer properties by inhibiting the production of pro-inflammatory cytokines and inducing apoptosis in cancer cells. Its insecticidal properties are believed to be due to its ability to disrupt the nervous system of insects.
Biochemical and Physiological Effects:
Methyl 5-(6-methoxy-6-oxohexanoyl)-2,2-dimethyl-4,6-dioxocyclohexanecarboxylate has been found to have low toxicity in vitro and in vivo. It has also been found to have low cytotoxicity towards normal human cells. However, further studies are needed to determine its long-term effects on human health.

Advantages and Limitations for Lab Experiments

One advantage of using methyl 5-(6-methoxy-6-oxohexanoyl)-2,2-dimethyl-4,6-dioxocyclohexanecarboxylate in lab experiments is its ability to form nanoparticles, which can improve drug delivery. Another advantage is its low toxicity towards normal human cells. However, one limitation is its high cost of synthesis, which may limit its use in large-scale experiments.

Future Directions

For research on methyl 5-(6-methoxy-6-oxohexanoyl)-2,2-dimethyl-4,6-dioxocyclohexanecarboxylate include further studies on its anti-inflammatory and anti-cancer properties, as well as its potential as a biopesticide. Research on its long-term effects on human health is also needed. Additionally, further studies on its ability to form nanoparticles and its potential as a building block for the synthesis of functional materials are warranted.

Scientific Research Applications

Methyl 5-(6-methoxy-6-oxohexanoyl)-2,2-dimethyl-4,6-dioxocyclohexanecarboxylate has potential applications in various fields such as medicine, agriculture, and materials science. In medicine, this compound has been shown to have anti-inflammatory and anti-cancer properties. It has also been found to have potential as a drug delivery system due to its ability to form nanoparticles. In agriculture, this compound has been shown to have potential as a biopesticide due to its insecticidal properties. In materials science, this compound has been found to have potential as a building block for the synthesis of functional materials.